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Compound of Interest

Compound Name: 1,3-Dibromotetrafluorobenzene

Cat. No.: B073227

This guide provides essential safety and logistical information for the proper disposal of 1,3-
Dibromotetrafluorobenzene (CAS No: 1559-87-1), ensuring the safety of laboratory
personnel and compliance with hazardous waste regulations. The procedures outlined are
intended for researchers, scientists, and drug development professionals.

Immediate Safety and Hazard Profile

1,3-Dibromotetrafluorobenzene is a halogenated aromatic compound classified as a
hazardous substance. It is a combustible liquid that can cause skin irritation, serious eye
irritation, and may cause respiratory irritation.[1] Adherence to safety protocols is critical during
handling and disposal.

In Case of Exposure or Spill:

« Inhalation: Remove the individual to fresh air and keep them comfortable for breathing. If
breathing is difficult or absent, provide artificial respiration and seek immediate medical
attention.[1][2]

o Skin Contact: Immediately wash the affected area with plenty of soap and water.[2] Remove
contaminated clothing and wash it before reuse.[1] If irritation occurs, seek medical advice.

[2]
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o Eye Contact: Immediately flush eyes with water for at least 15 minutes, removing contact
lenses if present and easy to do so.[2] Seek immediate medical attention.[1][2]

o Spill: For small spills, absorb with an inert, dry material.[3] Collect the absorbed material and
any contaminated items into a suitable, sealed container for disposal as hazardous waste.[3]
[4] Ensure the area is well-ventilated.[4]

Summary of Safety and Handling Data

For quick reference, the following table summarizes key quantitative and safety data for 1,3-
Dibromotetrafluorobenzene.

Parameter Value / Guideline Source(s)

Skin Irritant 2, Eye Irritant 2,
STOT SE 3

Hazard Classifications

H315 (Causes skin irritation),
H319 (Causes serious eye

Hazard Statements S [1]
irritation), H335 (May cause

respiratory irritation)

Eyeshields/Goggles,
Personal Protective Equipment  Chemical-resistant gloves
(PPE) (e.g., nitrile), Lab coat,

Respirator (as needed)

[3]

Storage Class Combustible Liquids

Store in a cool, dry, well-
Storage Conditions ventilated area in a tightly [1112][3]
closed container.

_ _ Do not fill over 90% of the
Waste Container Fill Level ) ) [5]
container's capacity.

Step-by-Step Disposal Protocol

The primary disposal method for 1,3-Dibromotetrafluorobenzene is through an approved
hazardous waste disposal facility, typically via incineration.[2][6] Do not dispose of this chemical
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down the drain or in regular trash.[3][4]
1. Waste Segregation and Collection:

» Designated Waste Stream: As a halogenated compound, 1,3-Dibromotetrafluorobenzene
must be collected separately from non-halogenated organic solvent waste.[5][7] Mixing with
other waste types can complicate disposal and increase costs.

o Waste Collection: Collect waste 1,3-Dibromotetrafluorobenzene and any contaminated
materials (e.g., pipette tips, absorbent pads, gloves) in a designated, compatible waste
container.[4] Polyethylene containers are often suitable.[3][5] Avoid using metal cans, as
halogenated solvents can produce acids that corrode metal.[3]

2. Container Management:

o Labeling: Clearly label the waste container with "Hazardous Waste," the full chemical name
"1,3-Dibromotetrafluorobenzene,” and the appropriate hazard pictograms (e.g., irritant,
combustible).[4][8]

o Sealing: Keep the container securely sealed at all times, except when adding waste, to
prevent the release of vapors.[5][8] Ensure the cap is hon-leaking.[8]

3. Storage of Hazardous Waste:

e Location: Store the sealed waste container in a designated hazardous waste accumulation
area that is well-ventilated, cool, and secure.[4]

» Incompatibilities: Store away from incompatible materials such as acids, bases, metals, and
oxidizing agents.[3]

4. Final Disposal:

o Professional Disposal: Arrange for the collection of the hazardous waste by a licensed and
approved waste disposal contractor.[4]

o Documentation: Provide the contractor with the Safety Data Sheet (SDS) for 1,3-
Dibromotetrafluorobenzene.
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» Regulatory Compliance: Ensure all local, state, and federal regulations for the transport and
disposal of hazardous chemical waste are followed.[4][9] The recommended disposal
method is incineration in an authorized facility equipped with an afterburner and scrubber to
prevent the formation of toxic gases.[2]

Disposal Workflow Diagram

The following diagram illustrates the logical steps for the proper disposal of 1,3-
Dibromotetrafluorobenzene.
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Caption: Workflow for the safe disposal of 1,3-Dibromotetrafluorobenzene.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b073227?utm_src=pdf-body-img
https://www.benchchem.com/product/b073227?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b073227?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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